2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol
• IUPAC Name: 2-[[4-cyclohexyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4O2S/c15-12(19)9-21-14-17-16-13(11-7-4-8-20-11)18(14)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H2,15,19)
• InChI Key: KERFBBGHOHCBEG-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N2C(=NN=C2SCC(=O)N)C3=CC=CO3

Description

2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is synthesized using a specific method and has demonstrated promising results in its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it has been suggested that this compound acts by inhibiting specific enzymes and signaling pathways. This inhibition results in the modulation of various cellular processes, leading to the observed biological effects.
Biochemical and Physiological Effects:
2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has demonstrated several biochemical and physiological effects in pre-clinical studies. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. Additionally, this compound has demonstrated anti-inflammatory and anti-diabetic properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its specificity for certain enzymes and signaling pathways. This specificity allows for the targeted modulation of specific cellular processes, leading to more accurate and reliable results. However, one of the limitations of using this compound is its potential toxicity, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the research of 2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One of the potential directions is the investigation of its potential use as a therapeutic agent for various diseases such as cancer, inflammation, and diabetes. Additionally, further research is needed to understand the mechanism of action of this compound fully. This understanding can lead to the development of more specific and effective therapeutic agents. Finally, the investigation of the potential side effects and toxicity of this compound is also an essential future direction.

Synthesis Methods

The synthesis of 2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a multi-step process that includes the reaction of various reagents. The synthesis process has been described in detail in several research articles, and it involves the use of various techniques such as refluxing, filtration, and recrystallization. The final product is obtained after several purification steps and is characterized using various spectroscopic techniques such as NMR and IR.

Scientific Research Applications

2-{[4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several potential research applications, including its use as a therapeutic agent for various diseases such as cancer, inflammation, and diabetes. This compound has demonstrated promising results in several pre-clinical studies, and its potential use as a therapeutic agent is currently being investigated.